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Compound of Interest

Compound Name: Diethyl 2-bromoglutarate

Cat. No.: B1580560 Get Quote

This technical guide provides a comprehensive overview of Diethyl 2-bromoglutarate, a key

intermediate in various chemical syntheses. It is intended for researchers, scientists, and

professionals in drug development and other chemical industries. This document outlines its

chemical identifiers, physical and chemical properties, synthesis protocols, and significant

applications, with a focus on its role in the pharmaceutical field.

Chemical Identifiers and Properties
Diethyl 2-bromoglutarate is a diester derivative of bromoglutaric acid. It is also known by

several synonyms, including diethyl 2-bromopentanedioate and diethyl alpha-bromoglutarate.

[1][2] The compound's key identifiers and properties are summarized in the tables below for

easy reference.

Table 1: Chemical Identifiers for Diethyl 2-bromoglutarate
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Identifier Value

CAS Number 7209-00-9[2][3][4]

Molecular Formula C9H15BrO4[2][3][4]

Molecular Weight 267.12 g/mol [2][4]

IUPAC Name diethyl 2-bromopentanedioate[4]

Synonyms

Diethyl 2-bromopentanedioate, 2-bromo-glutaric

acid diethyl ester, Diethyl alpha-

bromoglutarate[1][2][3]

SMILES O=C(OCC)C(Br)CCC(OCC)=O[2][4]

InChIKey OXJSWZSWGJACGU-UHFFFAOYSA-N[2][4]

MDL Number MFCD12974622[2][4]

Table 2: Physical and Chemical Properties of Diethyl 2-bromoglutarate

Property Value

Appearance Colorless to light yellow liquid[2][4]

Purity Typically ≥95%[4]

Boiling Point 142-148 °C[2]

Density (predicted) 1.351 ± 0.06 g/cm³[2]

Refractive Index 1.457 (at 20°C, 589.3 nm)[2]

Storage Temperature 2-8 °C[2]

Synthesis and Experimental Protocols
Diethyl 2-bromoglutarate is a relatively unstable compound that can degrade over time,

particularly when exposed to heat or water.[5][6] Its synthesis requires precise control of

reaction conditions. A general multi-step synthesis process is described below.[3]
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General Synthesis Protocol:

Bromination of Diethyl Maleate: The synthesis begins with the reaction of bromine with

diethyl maleate. This reaction forms diethyl 2-bromosuccinate as an intermediate product.[3]

Reaction with Potassium Phthalimide: The resulting diethyl 2-bromosuccinate is then reacted

with potassium phthalimide. This step introduces a phthalimide group into the molecule,

creating a corresponding phthalimide derivative.[3]

Hydrolysis: The final step involves the hydrolysis of the phthalimide derivative to yield

Diethyl 2-bromoglutarate.[3]

This synthesis is a complex process requiring a high level of expertise to ensure the purity and

stability of the final product.[3]

Below is a DOT script for a diagram illustrating this general synthesis workflow.
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General Synthesis Workflow for Diethyl 2-bromoglutarate

Diethyl Maleate + Bromine

Diethyl 2-bromosuccinate

Bromination

Phthalimide Derivative

+ Potassium Phthalimide

Diethyl 2-bromoglutarate

Hydrolysis
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Role of Diethyl 2-bromoglutarate in Gadopiclenol Synthesis

Starting Materials

Pyclene

Intermediate Hexaester

Alkylation

Diethyl 2-bromoglutarate

Alkylation

Hexaacid

Hydrolysis

Gadolinium Hexaacid Complex

+ Gadolinium Source

Gadopiclenol

+ 3-amino-1,2-propanediol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

